Cas no 896323-42-5 (7-methyl-2-{(4-nitrophenyl)methylsulfanyl}-4H-pyrido1,2-a1,3,5triazin-4-one)

• Product Name: 7-methyl-2-{(4-nitrophenyl)methylsulfanyl}-4H-pyrido1,2-a1,3,5triazin-4-one
• CAS No: 896323-42-5
• MF: C₁₅H₁₂N₄O₃S
• MW: 328.345781326294
• CID: 6400080
• PubChem ID: 7259041
• Update Time: 2025-08-02

7-methyl-2-{(4-nitrophenyl)methylsulfanyl}-4H-pyrido1,2-a1,3,5triazin-4-one Chemical and Physical Properties

Names and Identifiers

• 7-methyl-2-{(4-nitrophenyl)methylsulfanyl}-4H-pyrido1,2-a1,3,5triazin-4-one
• 896323-42-5
• 7-methyl-2-{[(4-nitrophenyl)methyl]sulfanyl}-4H-pyrido[1,2-a][1,3,5]triazin-4-one
• F2543-0424
• 7-methyl-2-[(4-nitrophenyl)methylsulfanyl]pyrido[1,2-a][1,3,5]triazin-4-one
• 7-methyl-2-((4-nitrobenzyl)thio)-4H-pyrido[1,2-a][1,3,5]triazin-4-one
• AKOS024658940
• 4H-Pyrido[1,2-a]-1,3,5-triazin-4-one, 7-methyl-2-[[(4-nitrophenyl)methyl]thio]-

• Inchi： 1S/C15H12N4O3S/c1-10-2-7-13-16-14(17-15(20)18(13)8-10)23-9-11-3-5-12(6-4-11)19(21)22/h2-8H,9H2,1H3
• InChI Key： RHAXIAJTGUUZFC-UHFFFAOYSA-N
• SMILES： N12C=C(C)C=CC1=NC(SCC1=CC=C([N+]([O-])=O)C=C1)=NC2=O

Computed Properties

• Exact Mass: 328.06301143g/mol
• Monoisotopic Mass: 328.06301143g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 640
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Density: 1.45±0.1 g/cm3(Predicted)
• Boiling Point: 511.7±52.0 °C(Predicted)
• pka: -3.28±0.40(Predicted)

Additional information on 7-methyl-2-{(4-nitrophenyl)methylsulfanyl}-4H-pyrido1,2-a1,3,5triazin-4-one

Introduction to 7-methyl-2-{(4-nitrophenyl)methylsulfanyl}-4H-pyrido[1,2-a][1,3,5]triazin-4-one (CAS No. 896323-42-5)

7-methyl-2-{(4-nitrophenyl)methylsulfanyl}-4H-pyrido[1,2-a][1,3,5]triazin-4-one (CAS No. 896323-42-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrido[1,2-a][1,3,5]triazinones and is characterized by its unique structural features, including a methyl group at the 7-position, a nitrophenylmethylsulfanyl substituent at the 2-position, and a triazinone core. These structural elements contribute to its potential biological activities and therapeutic applications.

The molecular formula of 7-methyl-2-{(4-nitrophenyl)methylsulfanyl}-4H-pyrido[1,2-a][1,3,5]triazin-4-one is C₁₆H₁₃N₅O₃S, with a molecular weight of approximately 347.36 g/mol. The compound's structure includes a pyridine ring fused with a triazine ring, which is further functionalized with various substituents that enhance its chemical and biological properties. The presence of the nitro group and the sulfanyl moiety imparts unique electronic and steric effects that influence its reactivity and biological activity.

In recent years, there has been a growing interest in the development of novel compounds for the treatment of various diseases. 7-methyl-2-{(4-nitrophenyl)methylsulfanyl}-4H-pyrido[1,2-a][1,3,5]triazin-4-one has been studied for its potential as an anticancer agent due to its ability to inhibit key enzymes involved in cancer cell proliferation and survival. Research has shown that this compound exhibits selective cytotoxicity against several cancer cell lines, including those derived from breast cancer, lung cancer, and colon cancer.

The mechanism of action of 7-methyl-2-{(4-nitrophenyl)methylsulfanyl}-4H-pyrido[1,2-a][1,3,5]triazin-4-one involves multiple pathways. One of the primary mechanisms is the inhibition of topoisomerase II, an enzyme crucial for DNA replication and transcription. By inhibiting this enzyme, the compound can induce DNA damage and cell cycle arrest in cancer cells. Additionally, it has been reported to induce apoptosis through the activation of caspase-dependent pathways.

Beyond its anticancer properties, 7-methyl-2-{(4-nitrophenyl)methylsulfanyl}-4H-pyrido[1,2-a][1,3,5]triazin-4-one has also shown promise in other therapeutic areas. For instance, it has been evaluated for its anti-inflammatory effects due to its ability to inhibit pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 7-methyl-2-{(4-nitrophenyl)methylsulfanyl}-4H-pyrido[1,2-a][1,3,5]triazin-4-one involves several steps that require careful control of reaction conditions to ensure high yields and purity. The synthesis typically begins with the formation of the triazinone core through a condensation reaction between appropriate precursors. Subsequent functionalization steps introduce the methyl group at the 7-position and the nitrophenylmethylsulfanyl substituent at the 2-position.

The physicochemical properties of 7-methyl-2-{(4-nitrophenyl)methylsulfanyl}-4H-pyrido[1,2-a][1,3,5]triazin-4-one, such as solubility and stability, are crucial for its pharmaceutical development. Studies have shown that this compound exhibits good solubility in organic solvents but limited solubility in water. This property can be improved through formulation strategies such as the use of cyclodextrins or other solubilizing agents.

In preclinical studies, 7-methyl-2-{(4-nitrophenyl)methylsulfanyl}-4H-pyrido[1,2-a][1,3,5]triazin-4-one has demonstrated favorable pharmacokinetic profiles in animal models. It shows good oral bioavailability and a reasonable half-life in plasma. These properties make it suitable for further development as an oral therapeutic agent.

The safety profile of 7-methyl-2-{(4-nitrophenyl)methylsulfanyl}-4H-pyrido[1,2-a][1,3,5]triazin-4-one is another critical aspect that has been extensively studied. Toxicity studies in rodents have shown that this compound is well-tolerated at therapeutic doses with no significant adverse effects on major organs or systems. However, further investigations are needed to fully understand its long-term safety profile.

In conclusion, 7-methyl-2-{(4-nitrophenyl)methylsulfanyl}-4H-pyrido[1,2-a][1,3,5]triazin-4-one (CAS No. 896323-42-5) represents a promising candidate for various therapeutic applications due to its unique structural features and biological activities. Ongoing research continues to explore its potential as an anticancer agent and anti-inflammatory drug. The development of this compound highlights the importance of multidisciplinary approaches in medicinal chemistry and pharmaceutical sciences to address unmet medical needs.